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Compound of Interest

Compound Name: Hexyl 2-methylbutanoate

Cat. No.: B161022

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification

IUPAC Name: hexyl 2-methylbutanoate[1]

CAS Number: 10032-15-2[1][2]

Synonyms:

Hexyl 2-methylbutyrate[1]

Butanoic acid, 2-methyl-, hexyl ester[1][2]
Butyric acid, 2-methyl-, hexyl ester[1]
2-Methylbutanoic acid, n-hexyl ester[1][2]
n-Hexyl 2-methylbutyrate[2]

FEMA 3499[1]

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for Hexyl 2-methylbutanoate.
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Property Value Reference
Molecular Formula C11H2202 [2][3]
Molecular Weight 186.29 g/mol [1]
Density 0.857 g/mL at 25 °C [3]
Boiling Point 217-219 °C
105.0 °C at 30.00 mm Hg [1]
Refractive Index n20/D 1.419
1.416-1.421 [1]
Insoluble in water; soluble in
Solubility alcohol and most non-volatile [3]
oils.
Flash Point 84 °C (183.2 °F) - closed cup
Appearance Colorless liquid. [3]
Strong, green, fruity, with apple
Odor )
and tropical nuances.
Spectroscopic Data Type Available Data Reference
Data available, with
major peaks at m/z
Mass Spectrometry GC-MS [1]
57, 103, 43, 85, and
41.
Nuclear Magnetic ]
1H NMR Spectrum available. [1][5]

Resonance

13C NMR

Spectrum available.

[1]

Infrared Spectroscopy  FTIR

Spectra available.

[5]

Experimental Protocols
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Synthesis: Fischer Esterification

Hexyl 2-methylbutanoate can be synthesized via the Fischer esterification of 2-
methylbutanoic acid and hexan-1-ol, typically in the presence of an acid catalyst.

Materials:

2-Methylbutanoic acid

e Hexan-1-ol

o Concentrated sulfuric acid (catalyst)

o Toluene (for azeotropic removal of water)
o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

« Distillation apparatus

o Reflux condenser with Dean-Stark trap

e Separatory funnel

Procedure:

 In a round-bottom flask, combine equimolar amounts of 2-methylbutanoic acid and hexan-1-
ol.

e Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total
reactant mass).

o Add toluene to the flask to facilitate the azeotropic removal of water.
o Assemble the flask with a Dean-Stark trap and a reflux condenser.

o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap.
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» Continue the reaction until no more water is collected, indicating the reaction is complete.
» Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and again with water.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

» Purify the crude ester by fractional distillation under reduced pressure to obtain pure Hexyl
2-methylbutanoate.

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol provides a general method for the analysis of Hexyl 2-methylbutanoate,
adapted from a standard procedure for similar volatile esters.[6]

Instrumentation:

o Gas chromatograph with a split/splitless injector
» Mass spectrometer detector

e Capillary column (e.g., DB-5, HP-5MS)[7]

GC Conditions (Example):

Column: DB-5, 30 m x 0.25 mm ID, 0.25 pm film thickness[7]

Carrier Gas: Helium

Injector Temperature: 250 °C

Oven Temperature Program:
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o Initial temperature: 60 °C, hold for 2 minutes
o Ramp: 5 °C/min to 240 °C
o Hold at 240 °C for 5 minutes

¢ Injection Mode: Split (e.g., 50:1)

MS Conditions (Example):

lonization Mode: Electron lonization (EIl) at 70 eV

Mass Range: m/z 40-400

lon Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Procedure:

Prepare a dilute solution of Hexyl 2-methylbutanoate in a suitable solvent (e.g., hexane or
dichloromethane).

Inject a 1 pL aliquot of the sample into the GC.

Acquire the data using the specified GC-MS conditions.

Identify the Hexyl 2-methylbutanoate peak based on its retention time and by comparing its
mass spectrum to a reference library (e.g., NIST).[2][8]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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